Cas no 357286-73-8 (2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile)

• Product Name: 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile
• CAS No: 357286-73-8
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 6780639
• PubChem ID: 18507692
• Update Time: 2026-03-12

2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-furan-2-yl-6-methanesulfinyl-pyrimidine-5-carbonitrile
• SCHEMBL6444885
• FQSCYGFZLLNPCA-UHFFFAOYSA-N
• F70963
• 2-AMINO-4-(FURAN-2-YL)-6-(METHYLSULFINYL)PYRIMIDINE-5-CARBONITRILE
• 357286-73-8
• 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile

• Inchi： 1S/C10H8N4O2S/c1-17(15)9-6(5-11)8(13-10(12)14-9)7-3-2-4-16-7/h2-4H,1H3,(H2,12,13,14)
• InChI Key： FQSCYGFZLLNPCA-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C#N)C(C2=CC=CO2)=NC(N)=N1)=O

Computed Properties

• Exact Mass: 248.03679668g/mol
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 125Ų

Additional information on 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile

2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile (CAS No: 357286-73-8)

2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile, a compound with the CAS registry number 357286-73-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrimidine ring system substituted with an amino group, a furan moiety, and a methylsulfinyl group. These substituents contribute to its potential as a bioactive agent, particularly in the context of drug discovery and development.

The pyrimidine ring system is a fundamental component of this molecule, serving as a scaffold for various functional groups. The presence of the furan-2-YL group introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the methylsulfinyl group adds electronic diversity to the molecule, enhancing its ability to engage in both hydrophobic and polar interactions. The cyano group at position 5 further diversifies the electronic properties of the compound, making it a versatile candidate for various biochemical applications.

Recent advancements in computational chemistry have enabled researchers to explore the potential of 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile as a lead compound for therapeutic agents. For instance, studies have highlighted its potential as an inhibitor of key enzymes involved in metabolic pathways. Computational docking studies have demonstrated that this compound can effectively bind to target proteins, suggesting its role in modulating enzyme activity. Furthermore, experimental assays have confirmed its ability to inhibit specific kinases, which are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by selective substitution to introduce the functional groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to obtain high-purity samples for further characterization.

In terms of applications, 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile has shown promise in preclinical models of disease. For example, studies have demonstrated its ability to suppress tumor growth in vitro and in vivo by targeting specific signaling pathways. Its selectivity for certain receptors over others makes it a compelling candidate for drug development programs aimed at treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, recent research has focused on optimizing the pharmacokinetic properties of this compound. By modifying its structure through strategic substitutions or additions, scientists aim to enhance its bioavailability and reduce potential toxicities. These efforts are supported by advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the compound's behavior in biological systems.

In conclusion, 2-Amino-4-(furan-2-YL)-6-(methylsulfinyl)pyrimidine-5-carbonitrile (CAS No: 357286-73-8) represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.